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The table below summarizes the available data on the basic physical and chemical properties of 15(S)-

HEDE as provided by the manufacturer [1].

Property Description / Value

CAS No. 92693-04-4 [1]

Molecular Formula C20H36O3 [1]

Molecular Weight 324.50 g/mol [1]

Appearance Solid [1]

Melting/Freezing Point No data available [1]

Boiling Point No data available [1]

Flash Point No data available [1]

Water Solubility No data available [1]

Hazards Identification and Safe Handling

Based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classification, the following hazards and precautions are associated with 15(S)-HEDE [1].
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Hazard Aspect Details

GHS
Classification

Acute toxicity, Oral (Category 4); Acute aquatic toxicity (Category 1); Chronic
aquatic toxicity (Category 1) [1]

| Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting

effects [1]. | | Precautionary Measures | Do not eat, drink, or smoke when using this product. Avoid release

to the environment. Wash skin thoroughly after handling [1]. | | Safe Storage | Keep the container tightly

sealed in a cool, well-ventilated area. Store at -20°C (powder) or -80°C (in solvent) [1]. | | Incompatible

Materials | Strong acids, strong alkalis, strong oxidizing agents, and strong reducing agents [1]. |

Key Safety Procedures Workflow

The following diagram outlines the critical first aid and safety procedures to follow in case of exposure, as

per the SDS [1].
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15(S)-HEDE Safety Procedures

Emergency with
15(S)-HEDE

Eye Contact:
Flush with water,

call a doctor.

Skin Contact:
Rinse thoroughly,
remove clothing.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.
Call a doctor.

Personal Protection:
Use gloves, goggles,
impervious clothing,

and ventilation.

Spill Response:
Absorb with diatomite.

Decontaminate with alcohol.
Avoid drains.

Disposal:
Collect and dispose

via approved waste facility.

Click to download full resolution via product page

Safety procedures for 15(S)-HEDE exposure and handling [1].

Information for Researchers

The SDS states that the product is for research use only by trained personnel [1]. A significant amount of

toxicological and ecotoxicological data is listed as "No data available" or requiring classification "based on

available data," indicating that a comprehensive safety assessment may not be fully complete [1]. You
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should treat this compound with caution due to its potential toxicity and significant environmental hazard

[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 15(S)-HEDE|92693-04-4|MSDS [dcchemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
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Contact
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